Cas no 39244-83-2 (4-Amidinophenylacetic acid)

4-Amidinophenylacetic acid Properties

Names and Identifiers

• 4-Amidinophenylacetic acid
• 4-(Aminoiminomethyl)benzeneacetic acid
• (4-Carbamimidoylphenyl)acetic acid
• (4-CARBAMIMIDOYL-PHENYL)ACETIC ACID,
• 2-(4-carbamimidoylphenyl)acetic acid
• 2-(4-carbamimidoylphenyl)ethanoic acid
• 4-Amidinophenylessigsaeure
• 4-Amidinophenylessigsaeure-Betain
• (4-Carbamimidoyl-phenyl)-acetic acid
• A824485
• MFCD04114408
• AB18250
• SSGFEOFDJDCDCI-UHFFFAOYSA-N
• FT-0712885
• DTXSID50437988
• AKOS006294400
• 2-(4-carbamimidoylphenyl)aceticAcid
• SCHEMBL6940225
• 39244-83-2
• +Expand

• MDL： MFCD04114408
• InChIKey： SSGFEOFDJDCDCI-UHFFFAOYSA-N
• Inchi： 1S/C9H10N2O2/c10-9(11)7-3-1-6(2-4-7)5-8(12)13/h1-4H,5H2,(H3,10,11)(H,12,13)
• SMILES： O=C(O)CC1=CC=C(C(N)=N)C=C1

Computed Properties

• Exact Mass: 178.07400
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 178.074227566g/mol
• Heavy Atom Count: 13
• Complexity: 208
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 4
• Surface Charge: 0
• Topological Polar Surface Area: 87.2Ų

Experimental Properties

• LogP: 1.39780
• PSA: 87.17000
• Refractive Index: 1.601
• Boiling Point: 357.4°C at 760 mmHg
• Flash Point: 170°C
• Density: 1.3

4-Amidinophenylacetic acid Security Information

• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Signal Word：Warning

4-Amidinophenylacetic acid Customs Data

• HS CODE：2925290090
• Customs Data：

  China Customs Code:

  2925290090

  Overview:

  2925290090 Other imines and their derivatives,And their salt.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2925290090 other imines and their derivatives; salts thereof.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%